Cas no 1261599-99-8 (2-Chloro-2'-(trifluoromethyl)biphenyl-3-methanol)

• Product Name: 2-Chloro-2'-(trifluoromethyl)biphenyl-3-methanol
• CAS No: 1261599-99-8
• MF: C₁₄H₁₀ClF₃O
• MW: 286.676813602448
• CID: 4999270
• Update Time: 2025-10-31

2-Chloro-2'-(trifluoromethyl)biphenyl-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-2'-(trifluoromethyl)biphenyl-3-methanol

• Inchi： 1S/C14H10ClF3O/c15-13-9(8-19)4-3-6-11(13)10-5-1-2-7-12(10)14(16,17)18/h1-7,19H,8H2
• InChI Key： WOAIHNOPABMZFE-UHFFFAOYSA-N
• SMILES： ClC1C(CO)=CC=CC=1C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2

Additional information on 2-Chloro-2'-(trifluoromethyl)biphenyl-3-methanol

Introduction to 2-Chloro-2'-(Trifluoromethyl)biphenyl-3-Methanol (CAS No. 1261599-99-8)

The compound 2-Chloro-2'-(Trifluoromethyl)biphenyl-3-Methanol, identified by the CAS registry number 1261599-99-8, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of biphenyl derivatives, which are widely studied due to their unique electronic properties and structural versatility. The presence of a chlorine atom at the 2-position and a trifluoromethyl group at the 2'-position introduces significant electronic effects, making this compound particularly interesting for researchers in the fields of medicinal chemistry, materials science, and organic synthesis.

The structure of 2-Chloro-2'-(Trifluoromethyl)biphenyl-3-Methanol consists of two aromatic benzene rings connected by a single bond, with substituents at specific positions that influence its reactivity and stability. The hydroxymethyl group (-CH₂OH) at the 3-position of the benzene ring adds hydrophilic character to the molecule, which can be advantageous in certain biological and chemical contexts. Recent studies have highlighted the importance of such functional groups in enhancing solubility and bioavailability in drug design.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound through various routes, including coupling reactions and directed metallation strategies. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the biphenyl core, followed by selective fluorination to introduce the trifluoromethyl group. These methods not only improve yield but also ensure high purity, which is critical for downstream applications.

In terms of applications, 2-Chloro-2'-(Trifluoromethyl)biphenyl-3-Methanol has shown promise as an intermediate in the synthesis of bioactive molecules. Its electronic properties make it a suitable candidate for exploring interactions with biological targets such as enzymes and receptors. For example, studies have demonstrated that this compound can act as a template for constructing more complex architectures with potential anti-inflammatory or anticancer activities.

The trifluoromethyl group is known to enhance metabolic stability, a critical factor in drug development. This feature makes 1261599-99-8 an attractive building block for creating long-lasting therapeutic agents. Additionally, its biphenyl framework provides opportunities for exploring stereochemical effects, which are essential for optimizing pharmacokinetic profiles.

From a materials science perspective, this compound's unique combination of electron-withdrawing groups (chlorine and trifluoromethyl) and hydrophilic moieties (hydroxymethyl) could be exploited in designing advanced materials with tailored electronic properties. Potential applications include its use as a precursor for high-performance polymers or as an additive in electronic devices.

In conclusion, 2-Chloro-2'-(Trifluoromethyl)biphenyl-3-Methanol (CAS No. 1261599-99-8) represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its synthesis has been refined through cutting-edge methodologies, while its properties continue to inspire innovative research directions. As ongoing studies uncover new insights into its potential uses, this compound is poised to play a significant role in advancing both scientific knowledge and practical applications.